Cas no 1177330-29-8 (5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid structure
1177330-29-8 structure
Product Name:5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
CAS No:1177330-29-8
MF:C12H13N3O2
MW:231.250522375107
CID:5053823
PubChem ID:24251849
Update Time:2024-11-05

5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
    • NE46655
    • 5-propan-2-yl-1-pyridin-2-ylpyrazole-3-carboxylic acid
    • Z1474026678
    • CXB33029
    • AKOS009151378
    • 1177330-29-8
    • CS-0290847
    • EN300-113896
    • F75350
    • 5-ISOPROPYL-1-(PYRIDIN-2-YL)PYRAZOLE-3-CARBOXYLIC ACID
    • Z285225334
    • 5-Isopropyl-1-(pyridin-2-yl)-1h-pyrazole-3-carboxylic acid
    • 5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylicacid
    • 5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
    • Inchi: 1S/C12H13N3O2/c1-8(2)10-7-9(12(16)17)14-15(10)11-5-3-4-6-13-11/h3-8H,1-2H3,(H,16,17)
    • InChI Key: JBMRPCUQTJIHOR-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(C)C)N(C2C=CC=CN=2)N=1)=O

Computed Properties

  • Exact Mass: 231.100776666g/mol
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68

5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Security Information

5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B523315-10mg
5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic Acid
1177330-29-8
10mg
$ 70.00 2022-06-07
TRC
B523315-50mg
5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic Acid
1177330-29-8
50mg
$ 230.00 2022-06-07
TRC
B523315-100mg
5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic Acid
1177330-29-8
100mg
$ 340.00 2022-06-07
Enamine
EN300-113896-0.05g
5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
1177330-29-8 95%
0.05g
$252.0 2023-10-26
Enamine
EN300-113896-0.1g
5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
1177330-29-8 95%
0.1g
$376.0 2023-10-26
Enamine
EN300-113896-0.25g
5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
1177330-29-8 95%
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$538.0 2023-10-26
Enamine
EN300-113896-0.5g
5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
1177330-29-8 95%
0.5g
$847.0 2023-10-26
Enamine
EN300-113896-1.0g
5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
1177330-29-8 95%
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$1086.0 2023-04-29
Enamine
EN300-113896-2.5g
5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
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$2127.0 2023-10-26
Enamine
EN300-113896-5.0g
5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
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$3147.0 2023-04-29
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